3-(3,5-Dimethoxyphenoxy)propan-1-amine

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 3-(3,5-dimethoxyphenoxy)propan-1-amine
• InChI: InChI=1S/C11H17NO3/c1-13-9-6-10(14-2)8-11(7-9)15-5-3-4-12/h6-8H,3-5,12H2,1-2H3
• InChI Key: IUUQYACEAUJOOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)OCCCN)OC

Description

3-(3,5-Dimethoxyphenoxy)propan-1-amine is a primary amine featuring a propane backbone with a 3,5-dimethoxyphenoxy group attached to the third carbon. The compound’s structure includes:

• Primary amine group (–NH₂) at the terminal carbon, enabling salt formation (e.g., hydrochloride salts for improved stability and solubility).
• Ether linkage (–O–) connecting the propane chain to the aromatic ring.
• 3,5-Dimethoxy substitution on the phenyl ring, which confers electron-donating properties and influences intermolecular interactions like hydrogen bonding or π-stacking.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Aminopropoxy)-3,5-dimethoxybenzene typically involves the reaction of 3,5-dimethoxyphenol with 3-chloropropylamine under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of 3,5-dimethoxyphenol is replaced by the aminopropoxy group. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the substitution.

Industrial Production Methods: While specific industrial production methods for 1-(3-Aminopropoxy)-3,5-dimethoxybenzene are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminopropoxy)-3,5-dimethoxybenzene can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The nitro group can be reduced to an amine.

Substitution: The aminopropoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride can be employed.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Aminopropoxy)-3,5-dimethoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Aminopropoxy)-3,5-dimethoxybenzene involves its interaction with various molecular targets. The aminopropoxy group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their activity. The methoxy groups can also participate in hydrophobic interactions, further modulating the compound’s effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Molecular Comparisons

The table below highlights key differences between 3-(3,5-Dimethoxyphenoxy)propan-1-amine and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Source
3-(3,5-Dimethoxyphenoxy)propan-1-amine	C₁₁H₁₇NO₃ (free base)*	223.26*	3,5-Dimethoxyphenoxy group on C3 of propane	N/A
3-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride	C₁₁H₁₁N₃ (as reported)	185.23	Phenyl group (not phenoxy) + hydrochloride
3-(Cyclobutylmethoxy)propan-1-amine	C₈H₁₄ClNO₂	191.66	Cyclobutylmethoxy substituent + Cl
(S)-1-(3,4-Dimethoxyphenyl)-2-propanamine	C₁₁H₁₇NO₂	195.26	Amine on C2; 3,4-dimethoxyphenyl on C1
(S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine	C₁₈H₂₀NOS	298.43	Naphthyl, thiophene, and N-methyl groups
3,3-Dimethoxypropan-1-amine	C₅H₁₃NO₂	119.16	Dimethoxy groups on propane backbone

*Note: The molecular formula and weight for the free base are inferred due to discrepancies in (hydrochloride salt listed as C₁₁H₁₁N₃, which may contain errors).

Key Observations:

• Substituent Effects: The 3,5-dimethoxyphenoxy group distinguishes the target compound from analogs like 3-(cyclobutylmethoxy)propan-1-amine (), which has a non-aromatic substituent. The electron-rich aromatic system may enhance binding to biological targets compared to aliphatic groups.
• Molecular Weight and Complexity : Bulky substituents, as in the naphthyl/thiophene derivative (), increase molecular weight and hydrophobicity, likely reducing solubility compared to the target compound.

Biological Activity

3-(3,5-Dimethoxyphenoxy)propan-1-amine, also known as 1-(3-Aminopropoxy)-3,5-dimethoxybenzene hydrochloride, is a compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological interactions, therapeutic potential, and related research findings.

Synthesis

The synthesis of 3-(3,5-Dimethoxyphenoxy)propan-1-amine typically involves a nucleophilic substitution reaction. The process can be summarized as follows:

• Starting Materials : The reaction usually starts with 3,5-dimethoxyphenol and 3-chloropropylamine hydrochloride.
• Reaction Conditions : A base such as sodium hydroxide or potassium carbonate is used to facilitate the reaction.
• Mechanism : The hydroxyl group of the phenol is replaced by the aminopropoxy group through nucleophilic attack, resulting in the formation of the desired compound.

Enzyme Interactions

Research indicates that 3-(3,5-Dimethoxyphenoxy)propan-1-amine exhibits significant biological activity through its interaction with various enzymes and proteins. Notably, it has been shown to influence cellular processes by modulating signaling pathways and gene expression. Key interactions include:

• Ornithine Decarboxylase : This enzyme plays a crucial role in polyamine biosynthesis, which is essential for cell growth and metabolism.
• Receptor Binding : The compound may interact with specific receptors and enzymes involved in various biological pathways, suggesting its potential as a therapeutic agent .

Antitumor Activity

In vitro studies have evaluated the antitumor activity of derivatives related to 3-(3,5-Dimethoxyphenoxy)propan-1-amine. For instance:

• Compounds structurally similar to this amine have shown promising antitumor effects against various cancer cell lines. One study reported mean GI50 values for certain derivatives that were significantly lower than those of established chemotherapeutics like 5-fluorouracil (5-FU), indicating enhanced potency .

Case Studies and Research Findings

Several studies have been conducted to assess the biological effects of this compound:

• Cytotoxicity Studies : A study compared the cytotoxic effects of various compounds on human lung fibroblast cells (WI38). It was found that certain derivatives exhibited minimal toxicity compared to Doxorubicin, suggesting a favorable safety profile for further exploration as potential therapeutic agents .
• Molecular Docking Studies : Molecular docking studies have been utilized to predict how 3-(3,5-Dimethoxyphenoxy)propan-1-amine interacts with target proteins. These studies support its potential role as an inhibitor in various pathways critical for cancer progression .

Summary of Biological Activity

The following table summarizes key biological activities associated with 3-(3,5-Dimethoxyphenoxy)propan-1-amine:

Biological Activity	Mechanism	Reference
Enzyme Modulation	Interaction with ornithine decarboxylase affecting polyamine synthesis
Antitumor Activity	Inhibition of cancer cell growth in vitro
Cytotoxicity	Minimal toxicity towards normal cells compared to Doxorubicin
Receptor Binding	Potential interaction with specific molecular targets